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Compound of Interest

4-Methylpyrimidine-2-
Compound Name:

carboxamidine
CAS No.: 1330750-75-8

Cat. No.: B2406942

Get Quote

\ J

CAS: 1400764-31-9 (HCI salt) | Class: Amidine Heterocycle[1][2][3]

Executive Summary

4-Methylpyrimidine-2-carboxamidine (often supplied as the hydrochloride salt) is a high-
value pharmacophore used primarily in the synthesis of serine protease inhibitors (e.g., trypsin,
thrombin) and kinase inhibitors.[2] Its amidine moiety acts as a potent cation-

interactor within enzyme active sites, mimicking the arginine side chain.

Due to the high reactivity of the free base amidine (susceptibility to hydrolysis), this compound
is almost exclusively sourced as a hydrochloride salt. This guide provides a vetted supplier
landscape, quality control (QC) protocols, and a contingency synthesis workflow for
researchers facing supply shortages.

Chemical Specifications & Profile
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Before engaging suppliers, verify these core specifications to ensure compatibility with

downstream applications (e.g., HTS, crystallography).

Parameter

Specification

Technical Note

Chemical Name

4-Methylpyrimidine-2-
carboximidamide
Hydrochloride

"Carboxamidine" and
"Carboximidamide" are
synonymous.[1][2][3]

CAS Number

1400764-31-9

Primary identifier for the HCI
salt.[1][2][3][4]

Molecular Formula

CeHsNa[5] - HCI

Free base MW: 136.15 g/mol ;
Salt MW: ~172.61 g/mol .

Poor solubility in non-polar

Solubility Water, DMSO, Methanol
solvents (DCM, Hexanes).
Critical: Must be stored under
Stability Hygroscopic desiccant at -20°C to prevent

hydrolysis to the amide.[2]

Sourcing Strategy: Tiered Supplier Analysis

The supply chain for pyrimidine amidines is often fragmented. Below is a tiered analysis of

verified suppliers based on stock reliability and purity standards.

Tier 1: Global Distributors (High Reliability)

Best for: Immediate stock, standardized COA, and bulk consistency.

o Sigma-Aldrich (MilliporeSigma)[2]

o Catalog Status: Often listed under "Rare Chemicals" or "Building Blocks".

o Pros: High QC standards (NMR/HPLC included).

o Cons: Higher unit cost; occasional backorders.

e Enamine
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o Specialty: Largest global stock of heterocyclic building blocks.
o Pros: Likely to have multi-gram quantities in stock; excellent synthesis support.

o Direct Link: Search CAS 1400764-31-9 on EnamineStore.[1][2][3]

o Combi-Blocks
o Focus: Cost-effective building blocks.

o Pros: Transparent pricing and lead times; often stocks the nitrile precursor (CAS 14085-
08-1) if the amidine is unavailable.[2]

Tier 2: Boutique & Custom Synthesis (Specialized)

Best for: Custom salt forms (e.g., Acetate) or bulk scale-up (>100g).

o WuXi AppTec (LabNetwork): Connects to multiple Asian synthesis labs; good for price
comparison.

o PharmaBlock: Specializes in novel heterocycles; high reliability for difficult structures.

e Acmec Biochemical: Strong presence in the Asian market with competitive pricing for bulk
orders.

Selection Criteria Matrix

When requesting quotes, strictly define:
o Purity: >95% (Standard), >98% (Required for X-ray crystallography).
o Salt Form: Explicitly request Hydrochloride. Avoid free base unless using immediately.

o Water Content: Request Karl Fischer (KF) titration data. High water content (>2%) indicates
degradation risk.

Technical Application & Validation
Quality Control (QC) Protocol
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Upon receipt, validate the compound identity and purity. Amidines degrade to amides (Mass

+1) or hydrolyze to acids.

1.

Proton NMR (

H NMR) in DMSO-

Diagnostic Signal: Look for the methyl group singlet at

~2.55 ppm.

Amidine Protons: Broad singlets around

9.0-9.5 ppm (integrating to 3-4H depending on exchange).[2]

Pyrimidine Ring: Two doublets (or broad signals) in the aromatic region (
7.5-8.8 ppm).

Impurity Check: Watch for a sharp singlet at

~8.0 ppm (formic acid) or signals indicating the amide hydrolysis product (4-
methylpyrimidine-2-carboxamide).

. HPLC Method:

Column: C18 Reverse Phase (Polar-embedded preferred).[2]

Mobile Phase: 0.1% TFA in Water (A) / Acetonitrile (B). Note: TFA is required to protonate the
amidine and improve peak shape.

Detection: UV at 254 nm.

Contingency: In-House Synthesis Workflow

If the commercial supply is exhausted, the amidine can be synthesized from 4-

methylpyrimidine-2-carbonitrile (CAS 14085-08-1) using a modified Pinner reaction.[2] This

protocol is self-validating via the disappearance of the nitrile peak in IR (~2230 cm™1).[2]
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Synthesis Diagram (DOT Visualization)

The following diagram outlines the logical flow from precursor selection to final application.

1. HCl(g), MeOH 2. NH3/ MeOH

Precursor: o L Target:
4-Methylpyrimidine-2-carbonitrile M» litsieiEE: M» 4-Methylpyrimidine-2-carboxamidine

(CAS 14085-08-1) (CAS 1400764-31-9)

Condensation Application:
——————— Kinase Inhibitor Synthesis

Methyl Imidate Salt (Heterocycle Fusion)

Click to download full resolution via product page

Caption: Two-step Pinner synthesis pathway converting the nitrile precursor to the target
amidine salt.

Protocol Summary:

e Imidate Formation: Dissolve nitrile in dry MeOH. Bubble dry HCI gas at 0°C until saturation.
Stir overnight. Precipitate with Et20 to isolate the imidate ester hydrochloride.

e Amidine Formation: Resuspend imidate in dry MeOH. Treat with anhydrous ammonia (7N in
MeOH). Heat to 50-60°C in a sealed pressure tube.

 Purification: Evaporate solvent. Recrystallize from EtOH/Et20.
Handling & Storage

o Hygroscopicity: The HCI salt is extremely hygroscopic.

o Storage: Store in a tightly sealed vial with desiccant at -20°C.

e Usage: Allow the vial to warm to room temperature before opening to prevent condensation,
which accelerates hydrolysis to the inactive amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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